2-Bornanamine, hydrochloride, exo-(-)-
Overview
Description
Molecular Structure Analysis
The molecular formula of 2-Bornanamine, hydrochloride, exo-(-)- is C7H13N . It has a molecular weight of 111.18 g/mol . More detailed structural analysis would require specific experimental techniques such as X-ray crystallography or NMR spectroscopy.Chemical Reactions Analysis
Amines, including 2-Bornanamine, hydrochloride, exo-(-)-, are known to act as weak organic bases . They have a lone electron pair on their nitrogen atoms and can accept a proton from water to form substituted ammonium ions and hydroxide ions .Physical And Chemical Properties Analysis
The physical and chemical properties of amines can vary widely depending on their structure . Some common properties include basicity, solubility in water, and boiling points . For specific properties of 2-Bornanamine, hydrochloride, exo-(-)-, experimental determination would be required.Mechanism of Action
The mechanism of action of 2-Bornanamine, hydrochloride, exo-(-)- is not fully understood. However, it is believed that it acts as a chiral auxiliary by stabilizing the transition state of the reaction, leading to the formation of chiral products. It has also been shown to act as a chiral ligand in asymmetric catalysis, where it can coordinate with metal ions to form chiral complexes.
Biochemical and Physiological Effects:
2-Bornanamine, hydrochloride, exo-(-)- has been shown to have low toxicity and low mutagenicity. It has also been shown to have anti-inflammatory and analgesic effects. However, its biochemical and physiological effects are still being studied.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Bornanamine, hydrochloride, exo-(-)- in lab experiments is its chiral nature, which allows for the formation of chiral products. It also has high purity and high yield when synthesized using the reductive amination method. However, its use is limited by its high cost and the difficulty in synthesizing it using other methods.
Future Directions
There are many future directions for the use of 2-Bornanamine, hydrochloride, exo-(-)- in scientific research. One possible direction is the development of new synthetic methods that are more cost-effective and efficient. Another direction is the study of its biochemical and physiological effects, which could lead to the development of new drugs with anti-inflammatory and analgesic properties. It could also be used in the synthesis of new chiral catalysts and chiral stationary phases for chromatography.
Conclusion:
In conclusion, 2-Bornanamine, hydrochloride, exo-(-)- is a chiral amine that has been widely used in scientific research due to its unique properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its properties and potential applications in scientific research.
Scientific Research Applications
2-Bornanamine, hydrochloride, exo-(-)- has been widely used in scientific research due to its unique properties. It has been used as a chiral ligand in asymmetric synthesis, a chiral auxiliary in organic synthesis, and a building block in the synthesis of various compounds. It has also been used in the synthesis of chiral catalysts and chiral stationary phases for chromatography.
Safety and Hazards
According to the safety data sheet, 2-Bornanamine, hydrochloride, exo-(-)- is classified as a flammable liquid (Category 3), and it may cause skin irritation (Category 2), serious eye irritation (Category 2A), and respiratory irritation (Category 3) . It is advised to handle this compound with appropriate safety measures .
Properties
IUPAC Name |
(1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N.ClH/c1-9(2)7-4-5-10(9,3)8(11)6-7;/h7-8H,4-6,11H2,1-3H3;1H/t7-,8-,10+;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVVITZVHMWAHIG-NDYRHZEOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C(C2)N)C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]12CC[C@@H](C1(C)C)C[C@H]2N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30179374 | |
Record name | 2-Bornanamine, hydrochloride, exo-(-)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30179374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
24629-78-5 | |
Record name | Bicyclo[2.2.1]heptan-2-amine, 1,7,7-trimethyl-, hydrochloride (1:1), (1R,2R,4R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24629-78-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bornanamine, hydrochloride, exo-(-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024629785 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Bornanamine, hydrochloride, exo-(-)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30179374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1R-exo)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.142 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.